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Compound of Interest

Compound Name: Aureusidin

Cat. No.: B138838 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. Aureusidin, a flavonoid compound known for its antioxidant and

anti-inflammatory properties, requires adherence to specific disposal protocols based on its

chemical nature.[1] This guide provides essential, step-by-step information for the safe disposal

of Aureusidin waste.

Aureusidin: Chemical and Physical Properties
A comprehensive understanding of Aureusidin's properties is the foundation for its safe

handling and disposal.

Property Value Source

Molecular Formula C15H10O6 [2][3][4][5]

Molecular Weight 286.24 g/mol

Appearance Orange powder

Solubility

Soluble in Chloroform,

Dichloromethane, Ethyl

Acetate, DMSO, Acetone.

Storage
Desiccate at -20°C or store at

2°C - 8°C.
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Standard Operating Procedure for Aureusidin
Disposal
Given that Aureusidin is a chemical compound used in research, its waste should be treated

as chemical waste. The following procedure outlines the recommended steps for its proper

disposal.

1. Waste Identification and Segregation:

Solid Waste: Collect unused or expired Aureusidin powder, contaminated personal

protective equipment (PPE) such as gloves and lab coats, and any contaminated labware

(e.g., weighing paper, spatulas) in a designated, clearly labeled hazardous waste container.

The container should be made of a material compatible with the solvents in which

Aureusidin might be dissolved.

Liquid Waste: Solutions containing Aureusidin should be collected in a separate, sealed,

and clearly labeled hazardous liquid waste container. The container must be compatible with

the solvent used (e.g., DMSO, acetone). Do not mix incompatible waste streams.

2. Container Management:

All waste containers must be clearly labeled with "Hazardous Waste," the name of the

chemical (Aureusidin), the solvent(s) present, and the approximate concentration.

Keep waste containers securely closed except when adding waste.

Store waste containers in a designated, well-ventilated secondary containment area to

prevent spills.

3. Disposal Pathway:

Aureusidin waste should not be disposed of down the drain or in regular trash.

Disposal must be handled through your institution's Environmental Health and Safety (EHS)

office or a licensed hazardous waste disposal company.

Follow your institution's specific procedures for requesting a hazardous waste pickup.
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4. Spill Management:

In case of a spill, immediately alert others in the area.

Wear appropriate PPE, including gloves, safety goggles, and a lab coat.

For small spills of the powder, carefully sweep it up, avoiding dust generation, and place it in

the solid hazardous waste container.

For liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in the solid hazardous waste container.

Clean the spill area with an appropriate solvent and then soap and water. All cleaning

materials should be disposed of as hazardous waste.

Report the spill to your laboratory supervisor and EHS office.

Experimental Workflow for Aureusidin Waste
Disposal
The following diagram illustrates the logical flow for the proper disposal of Aureusidin waste in

a laboratory setting.
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Caption: Logical workflow for the safe disposal of Aureusidin waste.

It is imperative for all laboratory personnel to be trained on these procedures and to consult

their institution's specific chemical hygiene and waste management plans. Adherence to these

guidelines will help ensure a safe working environment and responsible environmental

stewardship.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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